N-[4-(diethylamino)phenyl]-3-methyl-4-nitrobenzamide

• IUPAC Name: N-[4-(diethylamino)phenyl]-3-methyl-4-nitrobenzamide
• InChI: InChI=1S/C18H21N3O3/c1-4-20(5-2)16-9-7-15(8-10-16)19-18(22)14-6-11-17(21(23)24)13(3)12-14/h6-12H,4-5H2,1-3H3,(H,19,22)
• InChI Key: RVUQXXBBWSOMOI-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)NC(=O)C2=CC(=C(C=C2)[N+](=O)[O-])C
• Molecular Formula: C18H21N3O3
• Molecular Weight: 327.4 g/mol

Description

N-[4-(diethylamino)phenyl]-3-methyl-4-nitrobenzamide, also known as DMNB, is a synthetic compound that has been widely used in scientific research for its unique properties. DMNB is a yellow crystalline powder that is soluble in organic solvents and has a melting point of 155-157°C. This compound is known for its ability to selectively bind to proteins and enzymes, making it a valuable tool for studying biochemical and physiological processes.

Mechanism of Action

N-[4-(diethylamino)phenyl]-3-methyl-4-nitrobenzamide binds to proteins and enzymes through the formation of covalent bonds with specific amino acid residues. This binding can lead to changes in protein conformation and activity, allowing researchers to study the effects of protein modifications on cellular processes. N-[4-(diethylamino)phenyl]-3-methyl-4-nitrobenzamide has also been shown to inhibit the activity of certain enzymes, making it a valuable tool for studying the role of these enzymes in disease processes.
Biochemical and Physiological Effects:
N-[4-(diethylamino)phenyl]-3-methyl-4-nitrobenzamide has been shown to have a variety of biochemical and physiological effects, including the inhibition of kinase activity and the modulation of protein-protein interactions. This compound has also been shown to induce apoptosis in cancer cells, making it a potential therapeutic agent for the treatment of cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[4-(diethylamino)phenyl]-3-methyl-4-nitrobenzamide in lab experiments is its ability to selectively bind to proteins and enzymes, allowing researchers to study specific cellular processes in detail. However, N-[4-(diethylamino)phenyl]-3-methyl-4-nitrobenzamide does have some limitations, including its potential toxicity and the need for specialized equipment and techniques to handle and analyze the compound.

Future Directions

There are many potential future directions for research involving N-[4-(diethylamino)phenyl]-3-methyl-4-nitrobenzamide, including the development of new therapeutic agents for the treatment of cancer and other diseases. Other areas of potential research include the study of protein-protein interactions and the role of specific enzymes in cellular processes. Additionally, new synthesis methods and analytical techniques may be developed to improve the purity and yield of N-[4-(diethylamino)phenyl]-3-methyl-4-nitrobenzamide and to facilitate its use in a wider range of research applications.
In conclusion, N-[4-(diethylamino)phenyl]-3-methyl-4-nitrobenzamide is a valuable tool for scientific research due to its ability to selectively bind to proteins and enzymes. This compound has a wide range of applications in the study of biochemical and physiological processes and has the potential to lead to new therapeutic agents for the treatment of disease. While there are some limitations to the use of N-[4-(diethylamino)phenyl]-3-methyl-4-nitrobenzamide in lab experiments, its unique properties make it a valuable tool for researchers in many different fields.

Synthesis Methods

N-[4-(diethylamino)phenyl]-3-methyl-4-nitrobenzamide can be synthesized using a variety of methods, including the reaction of 4-nitro-3-methylbenzoic acid with diethylamine and thionyl chloride. The resulting product is then treated with 4-chloroaniline to form N-[4-(diethylamino)phenyl]-3-methyl-4-nitrobenzamide. This synthesis method has been well-established in the literature and has been used to produce high yields of N-[4-(diethylamino)phenyl]-3-methyl-4-nitrobenzamide with good purity.

Scientific Research Applications

N-[4-(diethylamino)phenyl]-3-methyl-4-nitrobenzamide has been used in a wide range of scientific research applications, including the study of enzyme activity, protein-protein interactions, and signal transduction pathways. This compound has been shown to selectively bind to a variety of proteins, including kinases, phosphatases, and proteases, making it a valuable tool for studying these enzymes and their roles in cellular processes.